2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid
Description
“2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid” is a chemical compound with the molecular formula C15H11ClFNO3 . It has a molecular weight of 307.70 g/mol .
Molecular Structure Analysis
The IUPAC name for this compound is 2-chloro-4-[(5-fluoro-2-methylbenzoyl)amino]benzoic acid . The InChI code is 1S/C15H11ClFNO3/c1-8-2-3-9(17)6-12(8)14(19)18-10-4-5-11(15(20)21)13(16)7-10/h2-7H,1H3,(H,18,19)(H,20,21) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 307.70 g/mol . It has a XLogP3-AA value of 3.4, indicating its relative lipophilicity . It has 2 hydrogen bond donors and 4 hydrogen bond acceptors . Its exact mass and monoisotopic mass are both 307.0411491 g/mol . It has a topological polar surface area of 66.4 Ų and a heavy atom count of 21 .Scientific Research Applications
Medicinal Chemistry Applications
Research in medicinal chemistry often explores the synthesis and potential therapeutic applications of complex organic compounds. For example, studies on similar compounds like 2-Fluoro-4-bromobiphenyl highlight the importance of halogenated biphenyls in the development of non-steroidal anti-inflammatory drugs (Qiu et al., 2009). Another study investigates the stability and degradation processes of nitisinone, emphasizing the role of advanced analytical methods in understanding the properties of pharmaceuticals, which can be relevant for the study of 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid and its derivatives (Barchańska et al., 2019).
Environmental Science Applications
The environmental impact and behavior of chemical compounds, especially those used in pharmaceuticals and personal care products, are critical areas of research. Studies like the review on parabens discuss the occurrence, fate, and behavior of these compounds in aquatic environments, providing insight into how similar chemical compounds might interact with the environment (Haman et al., 2015). This type of research is essential for understanding the environmental implications of chemical pollutants and designing strategies for their mitigation.
Analytical Chemistry Applications
Analytical chemistry plays a vital role in the detection, quantification, and study of chemical compounds. The development of methods for identifying and quantifying specific compounds, as seen in studies on the degradation of acetaminophen by advanced oxidation processes, showcases the importance of analytical techniques in assessing the environmental and health impacts of chemical substances (Qutob et al., 2022). Such methodologies could be adapted for the study of 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid, particularly in understanding its stability, degradation pathways, and potential environmental residues.
properties
IUPAC Name |
2-chloro-4-[(5-fluoro-2-methylbenzoyl)amino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClFNO3/c1-8-2-3-9(17)6-12(8)14(19)18-10-4-5-11(15(20)21)13(16)7-10/h2-7H,1H3,(H,18,19)(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDJUOGIUDJDAKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)C(=O)NC2=CC(=C(C=C2)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClFNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40702672 |
Source
|
| Record name | 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40702672 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid | |
CAS RN |
168080-49-7 |
Source
|
| Record name | 2-Chloro-4-[(5-fluoro-2-methylbenzoyl)amino]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=168080-49-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40702672 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzoic acid, 2-chloro-4-[(5-fluoro-2-methylbenzoyl)amino] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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